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Compound of Interest

Compound Name: Resazurin (sodium)
Cat. No.: B12400687
Get Quote
Introduction

Resazurin sodium salt is a versatile and widely used redox indicator in cell biology and
microbiology.[1][2] Its application spans various assays to assess cell viability, proliferation, and
cytotoxicity.[1][3] The principle of these assays lies in the reduction of the blue, non-fluorescent
resazurin to the pink, highly fluorescent resorufin by metabolically active cells.[3][4][5] This
conversion can be quantified by measuring fluorescence or absorbance, providing a reliable
method to determine the number of viable cells.[3][6] This document provides a detailed
protocol for the preparation of a Resazurin sodium stock solution for use in various research
applications.

Chemical Properties and Data

A summary of the key chemical properties of Resazurin sodium salt is presented in the table
below for easy reference.
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Property Value Source(s)
7-Hydroxy-3H-phenoxazin-3-
Synonyms one-10-oxide sodium salt, [11121171
Diazoresorcinol sodium
CAS Number 62758-13-8 [LI[211311411 7]
Molecular Formula C12HsNNaOa4 [11121181191
Molecular Weight 251.17 g/mol [21[81[9]1[10]
Dark green to dark blue to
Appearance [11[71[10]
black powder/crystal
Solubility
< 5 mg/mL in Phosphate-
: [61[11]
Buffered Saline (PBS), pH 7.2
< 0.5 mg/mL in Dimethyl
. [61[11]
Sulfoxide (DMSO)
< 0.5 mg/mL in Ethanol [6][11]
< 0.5 mg/mL in
. . [41[6][11]
Dimethylformamide (DMF)
Store at room temperature (15-
Storage (Powder) 25°C), protected from light. [11161[12]
Stable for at least 2 years.
Aliquot and store at -20°C or
-80°C, protected from light.
Storage (Stock Solution) Stable for up to 1 month at [6][11][13]

-20°C and up to 6 months at
-80°C.

Experimental Protocol: Preparation of 1 mg/mL

Resazurin Sodium Stock Solution
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This protocol outlines the steps to prepare a 1 mg/mL stock solution of Resazurin sodium, a
commonly used concentration for various cell-based assays.

3.1. Materials

Resazurin sodium salt (CAS: 62758-13-8)

» Sterile, nuclease-free water (ddH20) or Dimethyl Sulfoxide (DMSQO)

 Sterile, light-blocking microcentrifuge tubes (1.5 mL or 2 mL)

e \ortex mixer

o Calibrated analytical balance

» Weighing paper or boat

e Spatula

» Pipettes and sterile filter tips

3.2. Procedure

o Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to
prevent contamination.

e Weighing: Carefully weigh out the desired amount of Resazurin sodium salt powder using an
analytical balance. For example, to prepare 10 mL of a 1 mg/mL solution, weigh 10 mg of the
powder.

e Solubilization:

o For an aqueous stock solution: Transfer the weighed powder to a sterile conical tube. Add
the desired volume of sterile ddH20 (e.g., 10 mL for a 1 mg/mL solution).

o For a DMSO stock solution: Transfer the weighed powder to a sterile conical tube. Add the
desired volume of DMSO.
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» Dissolving: Tightly cap the tube and vortex thoroughly until the powder is completely
dissolved. The solution should be a clear, dark blue/purple color.

 Sterilization (for aqueous solutions): If the stock solution is prepared with water, it is
recommended to sterilize it by passing it through a 0.22 um syringe filter to remove any
potential microbial contaminants.[13] This step is not necessary for DMSO-based stock

solutions.

» Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile, light-
blocking microcentrifuge tubes. This minimizes repeated freeze-thaw cycles and light
exposure, which can degrade the compound.

o Storage: Store the aliquots at -20°C for up to one month or at -80°C for up to six months.[13]
Always protect the solution from light.[6][11]

3.3. Preparation of Working Solution

The stock solution must be diluted to a final working concentration before use in cell-based
assays. A common working concentration is 1 pg/mL.[8]

e Thawing: Thaw a single aliquot of the stock solution at room temperature, protected from
light.

« Dilution: Dilute the stock solution with an appropriate sterile buffer (e.g., PBS) or cell culture
medium to the desired final concentration. For example, to prepare 1 mL of a 1 pg/mL
working solution from a 1 mg/mL stock solution, add 1 pL of the stock solution to 999 pL of
the diluent.

e Immediate Use: It is recommended to prepare the working solution fresh for each experiment
and use it immediately.[8]

Application: Cell Viability Assay

The prepared Resazurin solution can be directly applied to cell cultures to assess viability.
Metabolically active cells will reduce resazurin to the fluorescent resorufin. The fluorescence
can be measured using a microplate reader with an excitation wavelength of 530-560 nm and
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an emission wavelength of 590 nm.[8] The intensity of the fluorescence is proportional to the
number of viable cells.

Workflow and Signaling Pathway Diagrams

The following diagrams illustrate the experimental workflow for preparing the Resazurin sodium
stock solution and the basic principle of its action in a cell viability assay.
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Caption: Workflow for preparing Resazurin sodium stock and working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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